N-(3-chloro-4-methoxyphenyl)-5-phenyl-7-(3-(trifluoromethyl)phenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-5-phenyl-7-[3-(trifluoromethyl)phenyl]pyrrolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C26H18ClF3N4O/c1-35-22-11-10-18(13-21(22)27)33-24-23-20(16-6-3-2-4-7-16)14-34(25(23)32-15-31-24)19-9-5-8-17(12-19)26(28,29)30/h2-15H,1H3,(H,31,32,33)
• InChI Key: ZGISAABAJRCCJM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC2=C3C(=CN(C3=NC=N2)C4=CC=CC(=C4)C(F)(F)F)C5=CC=CC=C5)Cl
• Molecular Formula: C26H18ClF3N4O
• Molecular Weight: 494.9 g/mol

Description

The compound is a complex organic molecule, likely used in the field of medicinal chemistry or pharmaceutical research. It contains several functional groups, including a pyrimidine ring, which is a common motif in many biologically active compounds.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds are often synthesized through a series of reactions involving the formation of the pyrimidine ring and subsequent functionalization. The exact methods would depend on the specific reactants and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely be characterized using techniques such as mass spectrometry, nuclear magnetic resonance (NMR), and X-ray diffraction.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For instance, the pyrimidine ring might undergo reactions at its nitrogen atoms, and the phenyl rings could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. These might include its solubility in various solvents, its melting and boiling points, and its spectral properties.

Scientific Research Applications

Oncology Research

This compound has potential applications in cancer research due to its structural similarity to molecules that have shown cytotoxic properties. . The presence of the trifluoromethylphenyl group could be significant, as fluorinated compounds often have enhanced biological activity and stability.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could involve further exploration of this compound’s biological activity, potential uses in medicine or industry, and methods for its synthesis.

Mechanism of Action

Target of Action

Similar compounds have been found to targettyrosine-protein kinases , which act as cell-surface receptors for various growth factors and play essential roles in the regulation of angiogenesis, vascular development, and vascular permeability .

Mode of Action

It’s known that compounds with a-CF3 group can exhibit improved drug potency toward certain enzymes by lowering the pKa of the cyclic carbamate through a key hydrogen bonding interaction with the protein .

Biochemical Pathways

Similar compounds have been involved in theSuzuki–Miyaura (SM) coupling reaction , a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . This reaction involves the transmetalation of organoboron reagents with palladium (II) complexes .

Pharmacokinetics

The presence of a-CF3 group in similar compounds has been associated with improved drug potency .

Result of Action

Similar compounds have shown promisingneuroprotective and anti-inflammatory properties , indicating potential therapeutic applications in neurodegenerative diseases .

Action Environment

The success of the suzuki–miyaura (sm) coupling reaction, which similar compounds participate in, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .